5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone

• IUPAC Name: 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-1H-pyrimidin-2-one
• InChI: InChI=1S/C18H15FN2O2/c1-11-15(17(22)13-5-3-2-4-6-13)16(21-18(23)20-11)12-7-9-14(19)10-8-12/h2-10,16H,1H3,(H2,20,21,23)
• InChI Key: VDZGURAPHGHFLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)F)C(=O)C3=CC=CC=C3
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol

Description

5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone, also known as BFM-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. BFM-1 is a pyrimidine derivative that has been synthesized through a specific method, which will be discussed in This paper will also explore the scientific research applications of BFM-1, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for research.

Mechanism of Action

The mechanism of action of 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDACs, 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone can alter gene expression patterns and induce apoptosis in cancer cells.
5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has also been found to inhibit the activity of protein kinase C (PKC), which is involved in various signaling pathways. By inhibiting PKC, 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone can reduce the activation of certain pathways that contribute to the development of neurological disorders.
Biochemical and Physiological Effects:
5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been shown to have various biochemical and physiological effects. In cancer cells, 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone can induce apoptosis, inhibit cell proliferation, and enhance the effects of chemotherapy drugs. In animal models of neurological disorders, 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone can reduce the damage caused by ischemic stroke, improve cognitive function and memory, and reduce the accumulation of amyloid beta, a protein that is associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone is its high purity and yield, which makes it a suitable compound for research purposes. Additionally, 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been extensively studied, and its mechanism of action is well understood. However, one of the limitations of 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone. One area of interest is its potential applications in combination therapy for cancer treatment. 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been shown to enhance the effects of chemotherapy drugs, and further research could explore its potential in combination with other drugs.
Another area of interest is the development of 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone analogs that could have improved efficacy and reduced toxicity. Additionally, further research could explore the potential applications of 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone in the treatment of other neurological disorders, such as Parkinson's disease.
Conclusion:
In conclusion, 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been synthesized through a specific method, and its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for research have been explored in this paper. 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has shown promising results in cancer treatment and the treatment of neurological disorders, and further research could lead to its development as a potential therapeutic agent.

Synthesis Methods

5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been synthesized through a specific method that involves the reaction of 4-fluoroaniline with ethyl acetoacetate to form 4-(4-fluorophenyl)-3-buten-2-one. This intermediate is then reacted with urea to form 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone. The synthesis of 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been optimized to ensure high yields and purity, making it a suitable compound for research purposes.

Scientific Research Applications

5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been extensively studied for its potential applications in various fields of research. One of the primary areas of interest is its anticancer properties. 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to enhance the effects of chemotherapy drugs, making it a potential candidate for combination therapy.
5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has also been studied for its potential applications in the treatment of neurological disorders. It has been found to have neuroprotective effects and can reduce the damage caused by ischemic stroke. Additionally, 5-benzoyl-4-(4-fluorophenyl)-6-methyl-3,4-dihydro-2(1H)-pyrimidinone has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.